Cas no 180678-30-2 (Benzoic acid, 3,4-bis(hexadecyloxy)-, methyl ester)
180678-30-2 structure
Product Name:Benzoic acid, 3,4-bis(hexadecyloxy)-, methyl ester
CAS No:180678-30-2
MF:C40H72O4
MW:616.99729347229
CID:1377630
PubChem ID:71353330
Update Time:2025-04-20
Benzoic acid, 3,4-bis(hexadecyloxy)-, methyl ester Chemical and Physical Properties
Names and Identifiers
-
- Benzoic acid, 3,4-bis(hexadecyloxy)-, methyl ester
- methyl 3,4-dihexadecoxybenzoate
- DTXSID50778080
- 180678-30-2
- METHYL 3,4-BIS(HEXADECYLOXY)BENZOATE
-
- Inchi: 1S/C40H72O4/c1-4-6-8-10-12-14-16-18-20-22-24-26-28-30-34-43-38-33-32-37(40(41)42-3)36-39(38)44-35-31-29-27-25-23-21-19-17-15-13-11-9-7-5-2/h32-33,36H,4-31,34-35H2,1-3H3
- InChI Key: JMSAXTFJBXRQQL-UHFFFAOYSA-N
- SMILES: O(C1C=C(C(=O)OC)C=CC=1OCCCCCCCCCCCCCCCC)CCCCCCCCCCCCCCCC
Computed Properties
- Exact Mass: 616.54336
- Monoisotopic Mass: 616.54306077g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 44
- Rotatable Bond Count: 34
- Complexity: 594
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 17.5
- Topological Polar Surface Area: 44.8Ų
Experimental Properties
- PSA: 44.76
Benzoic acid, 3,4-bis(hexadecyloxy)-, methyl ester Related Literature
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Jason Y. C. Lim,Yong Yu,Guorui Jin,Kai Li,Yi Lu,Jianping Xie Nanoscale Adv., 2020,2, 3921-3932
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Ivor Lončarić Phys. Chem. Chem. Phys., 2015,17, 9436-9445
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J. Matthew Kurley,Phillip W. Halstenberg,Abbey McAlister,Stephen Raiman,Richard T. Mayes RSC Adv., 2019,9, 25602-25608
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Partha Laskar,Christine Dufès Nanoscale Adv., 2021,3, 6007-6026
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